Cas no 55774-30-6 (5-fluoro-1-(2S)-oxolan-2-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

5-Fluoro-1-(2S)-oxolan-2-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione is a fluorinated pyrimidine derivative with a tetrahydrofuran (oxolane) substituent at the N1 position. This compound exhibits structural features that enhance its potential utility in medicinal chemistry, particularly as a nucleoside analog precursor. The fluorine substitution at the 5-position improves metabolic stability and bioavailability, while the (2S)-oxolan-2-yl group contributes to stereochemical specificity, which may influence binding interactions in biological systems. Its tetrahydropyrimidine-2,4-dione core is a key pharmacophore in antiviral and anticancer agents, suggesting applications in targeted drug development. The compound's well-defined stereochemistry and functional group arrangement make it a valuable intermediate for synthetic and biochemical research.

5-fluoro-1-(2S)-oxolan-2-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione structure

55774-30-6 structure

Product Name:5-fluoro-1-(2S)-oxolan-2-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione

CAS No:55774-30-6

MF:C₈H₉FN₂O₃

MW:200.167065382004

MDL:MFCD01677041

CID:370428

PubChem ID:148755

Update Time:2025-05-28

5-fluoro-1-(2S)-oxolan-2-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-[(2S)-tetrahydro-2-furanyl]-
- (S)-Ftorafur
- 5-fluoro-1-(2S)-oxolan-2-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione
- (S)-tegafur
- S-Ftorafur
- 2,4(1H,3H)-PYRIMIDINEDIONE, 5-FLUORO-1-((2S)-TETRAHYDRO-2-FURANYL)-
- (S)-5-Fluoro-1-(tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
- 5-fluoro-1-[(2S)-oxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
- 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(tetrahydro-2-furanyl)-, (S)-
- CHEMBL3272485
- 5-fluoro-1-[(2S)-oxolan-2-yl]pyrimidine-2,4-dione
- (S)-1-(TETRAHYDROFURAN-2-YL)-5-FLUOROURACIL
- UNII-4D5LOR404U
- S-1-(Tetrahydrofuran-2-yl)-5-fluorouracil
- EN300-8671643
- NS00099073
- SCHEMBL7698456
- Uracil, 5-fluoro-1-(tetrahydro-2-furyl)-, (S)-
- 4D5LOR404U
- 5-fluoro-1-[(2S)-tetrahydro-2-furanyl]-2,4(1H,3H)-pyrimidinedione
- 55774-30-6
- Tegafur, (S)-
- Q27259434
- MDL： MFCD01677041
- Inchi： 1S/C8H9FN2O3/c9-5-4-11(6-2-1-3-14-6)8(13)10-7(5)12/h4,6H,1-3H2,(H,10,12,13)/t6-/m0/s1
- InChI Key： WFWLQNSHRPWKFK-LURJTMIESA-N
- SMILES： FC1C(NC(N(C=1)[C@@H]1CCCO1)=O)=O

Computed Properties

Exact Mass: 200.05977
Monoisotopic Mass: 200.06
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _0.3
Topological Polar Surface Area: 58.6A^2

Experimental Properties

Density: 1.45
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.557
PSA: 58.64

5-fluoro-1-(2S)-oxolan-2-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM580916-100mg	5-fluoro-1-[(2S)-oxolan-2-yl]pyrimidine-2,4-dione	55774-30-6	95%+	100mg	$4900	2023-02-02
Chemenu	CM580916-1g	5-fluoro-1-[(2S)-oxolan-2-yl]pyrimidine-2,4-dione	55774-30-6	95%+	1g	$8820	2023-02-02
Enamine	EN300-8671643-0.05g	5-fluoro-1-[(2S)-oxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione	55774-30-6	95.0%	0.05g	$2755.0	2025-03-21